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Compound of Interest

Compound Name: 5-Tert-butyl-2-chlorophenol

CAS No.: 20942-69-2

Cat. No.: B3433292

Get Quote

Executive Safety Summary
5-Tert-butyl-2-chlorophenol (and its structural isomers like 2-chloro-4-tert-butylphenol)

presents a dual-hazard profile: corrosivity typical of halogenated phenols and enhanced

lipophilicity due to the tert-butyl group.[1] This combination allows the chemical to rapidly

penetrate the skin's lipid barrier while causing severe chemical burns, making standard

laboratory nitrile gloves insufficient for prolonged contact.

This guide defines the Zero-Permeation Protocol required for handling this compound,

prioritizing barrier integrity and respiratory isolation.[1]

Hazard Analysis & Risk Assessment
Derived from structural family data (Chlorinated tert-butylphenols, CAS Ref: 98-28-2 / 75007-

36-2)[1]
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Hazard Class GHS Classification Operational Implication

Skin Corrosion Category 1B

Causes severe burns and

tissue destruction upon

contact.[1] Immediate

irreversible damage possible.

Acute Toxicity Category 4 (Dermal/Oral)

Harmful if absorbed.[1] The

tert-butyl moiety increases

absorption rates vs. simple

chlorophenols.[1]

Eye Damage Category 1

Risk of permanent blindness.

[1] Vapors can cause

lachrymation and corneal

clouding.

Aquatic Toxicity Chronic Category 2

Toxic to aquatic life with long-

lasting effects.[1][2][3][4] All

waste must be captured (Zero

Drain Disposal).

Critical Warning: The melting point of this family is often near ambient temperature (approx.

30–50°C). It may exist as a supercooled viscous liquid or a low-melting solid.[1] Heating it for

transfer dramatically increases vapor pressure and inhalation risk.

PPE Selection Guide: The Zero-Permeation Standard
A. Dermal Protection (Gloves)
Standard disposable nitrile gloves (4-6 mil) provide only incidental splash protection (<5

minutes). For synthesis, aliquoting, or spill cleanup, you must use a Laminate Barrier.
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Glove Type Material Breakthrough Time Usage Scenario

Primary Layer (Inner)
Laminate Film (e.g.,

Silver Shield® / 4H®)
>480 mins

MANDATORY for all

handling >10 mL or

heating operations.[1]

Secondary Layer

(Outer)

Heavy Nitrile (min 8

mil) or Neoprene
>30 mins

Provides mechanical

protection for the inner

laminate glove and

grip dexterity.[1]

Incidental Only
Disposable Nitrile

(Double-gloved)
<10 mins

Forbidden for

immersion.[1]

Acceptable only for

handling closed vials.

B. Respiratory Protection
Standard Operation: Work inside a certified Chemical Fume Hood (Face velocity: 100 fpm).

[1]

Outside Hood / Spill Cleanup:

Minimum: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges + P100

pre-filter (if solid/dusty).[1]

High Hazard (Heating/Aerosol): Full-face respirator (APF 50) to protect eyes from

corrosive vapors.[1]

C. Body & Eye Defense
Eyes: Chemical Splash Goggles (Indirect Vent). Note: Face shields alone are insufficient for

vapors.[1]

Body: Tyvek® Lab Coat (or chemically resistant apron) over standard cotton lab coat. Avoid

exposed skin at wrists/neck.

Visualization: PPE Decision Logic
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Start: Assess Operation

Physical State?

Solid / Crystalline

Cold

Liquid / Molten / Heating

Heated/Solvent

LEVEL 1: Standard
Double Nitrile + Goggles

Fume Hood Required

Weighing Volume > 10 mL?
LEVEL 3: Respiratory

Full Face Resp (OV/AG)
+ Level 2 Dermal

Aerosol Risk / Spill

No (<10mL)

LEVEL 2: High Barrier
Silver Shield Liners + Neoprene Outer

Tyvek Sleeves

Yes (>10mL)

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree based on physical state and volume.[1] Note that

heating the compound automatically escalates requirements to Level 2/3 due to increased

vapor pressure.

Operational Protocol: Donning & Doffing
Objective: Prevent "secondary exposure" where the user contaminates their own skin while

removing contaminated PPE.[3]

Step-by-Step Doffing (Removal) Workflow
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Decontaminate Outer Gloves: While still in the fume hood, wipe outer neoprene gloves with

a solvent-soaked pad (Ethanol or Acetone) to remove gross residue. Dispose of pad as

hazardous waste.

Remove Outer Gloves: Peel off the outer neoprene gloves, turning them inside out. Do not

touch the inner laminate gloves with the dirty outer surface.

Inspect Inner Gloves: Check Silver Shield/Laminate gloves for visible staining. If clean, they

can be carefully removed; if stained, treat as waste.

Remove Goggles/Face Shield: Handle by the strap only. Do not touch the front lens.

Remove Lab Coat: Unsnap/unzip. Peel away from the neck, rolling the outside

(contaminated side) inward.

Wash Hands: Immediately wash with soap and cool water for 60 seconds. Warm water

opens pores and increases absorption risk.[1]

Emergency Response & Disposal
Spill Response (<50 mL)

Evacuate: Clear the immediate area.

PPE Up: Don Full-Face Respirator (OV/AG) and Silver Shield gloves.

Absorb: Use a Universal Absorbent Pads or vermiculite. Do not use paper towels (rapid

permeation).[1]

Neutralize: Wipe surface with a mild alkaline detergent (e.g., dilute sodium carbonate) to

neutralize acidic phenol residues.

Collect: Place all waste in a wide-mouth jar labeled "Hazardous Waste: Chlorinated Phenols

- Toxic/Corrosive."

Disposal Protocol
Classification: Halogenated Organic Waste.[1]
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Method: High-temperature incineration (>1000°C) is required to prevent the formation of

dioxins.[1]

Prohibition: NEVER dispose of down the drain. This compound is toxic to aquatic life

(Chronic Cat 2) and difficult to biodegrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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